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Compound of Interest

Compound Name: 5/'-Iodoindirubin

CAS No.: 126433-42-9

Cat. No.: B143976

Get Quote

Nomenclature & Scope Note
Clarification: In high-impact literature, "5'-Iodoindirubin" is frequently used as a shorthand for its

most bioactive derivative, 5'-Iodoindirubin-3'-monoxime (5-I3M).[1] The addition of the oxime

group at the 3' position significantly enhances solubility and kinase inhibitory potency compared

to the non-oxime parent. This guide focuses on 5-I3M (CAS: 331467-03-9) as the primary

research reagent, referencing the parent compound only for baseline comparison.[1]

Executive Summary: The 5'-Iodo Advantage
5'-Iodoindirubin-3'-monoxime (5-I3M) represents a second-generation indirubin derivative

optimized for ATP-competitive inhibition of Glycogen Synthase Kinase-3β (GSK-3β) and Cyclin-

Dependent Kinases (CDKs).[1] Unlike non-halogenated indirubins, the 5'-iodo substitution

increases affinity for the ATP-binding pocket of GSK-3β, resulting in single-digit nanomolar

potency.[1]
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Dual-Target Efficacy: Simultaneous inhibition of cell proliferation (CDK1/5) and modulation of

survival signaling (GSK-3β/Wnt).[1]

Alzheimer’s Relevance: Potent inhibitor of Tau hyperphosphorylation via the CDK5/p25

complex.[2][3]

Superior Potency: 5-10x more potent than the parent Indirubin and comparable to the

synthetic benchmark BIO (6-bromoindirubin-3'-oxime).[1]

Mechanistic Validation & Kinase Selectivity
To validate 5-I3M in your specific model, you must first establish its kinase selectivity profile.[1]

The compound acts by competing with ATP for the catalytic site.[4][5]

Table 1: Kinase Inhibition Profile (Cell-Free Assays)
Kinase Target IC50 (5-I3M)

IC50 (Parent
Indirubin)

Biological
Consequence

GSK-3β 9 nM ~50–100 nM

Wnt activation; β-

catenin stabilization.

[1]

CDK5/p25 20 nM ~100 nM

Inhibition of Tau

phosphorylation

(Neuroprotection).

CDK1/Cyclin B 25 nM ~100–500 nM
G2/M Cell Cycle

Arrest.[1]

CDK2/Cyclin A ~50 nM >500 nM
S-phase modulation.

[1]

CK2 >10 µM >10 µM
Negative control (High

specificity).

Mechanistic Pathway Diagram
The following diagram illustrates the dual mechanism of action validated in MCF-7 and SH-

SY5Y cell lines.
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Caption: 5-I3M acts as a dual-specificity inhibitor, targeting GSK-3β to activate Wnt signaling

and CDKs to induce cell cycle arrest and prevent Tau pathology.

Comparative Performance Analysis
Researchers often choose between 5-I3M, BIO, and LiCl. The choice depends on the required

potency and the specific cell model.

Table 2: Cross-Cell Line Validation Data
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Cell Line Tissue Origin
Observed
Effect (24h)

Optimal Conc.
Key Biomarker
Change

MCF-7 Breast Cancer
G2/M Arrest,

Apoptosis
1–5 µM

Downregulation

of Bcl-2;

Upregulation of

Bax.[1]

SH-SY5Y Neuroblastoma
Neurite

Outgrowth
0.1–0.5 µM

Reduced p-Tau

(Thr231);

Increased β-

catenin.[1]

Jurkat T-cell Leukemia
Apoptosis

(Rapid)
5–10 µM

STAT5 inhibition;

Caspase-3

activation.[1]

A549 Lung Carcinoma G2/M Arrest 2–10 µM
Downregulation

of Survivin.

Comparison with Alternatives
Vs. Parent Indirubin: 5-I3M is 5-10x more potent in cell-free assays.[1] In cell culture, the

oxime modification improves permeability, allowing for lower dosing (µM vs tens of µM) and

reduced non-specific toxicity.

Vs. BIO (6-bromoindirubin-3'-oxime): BIO is structurally very similar.[1] 5-I3M generally

exhibits slightly higher selectivity for CDKs over GSK-3β compared to BIO, making 5-I3M

preferable for cell cycle studies, whereas BIO is often the gold standard for pure Wnt

activation.[1]

Vs. LiCl: Lithium Chloride requires millimolar concentrations (10-20 mM) to inhibit GSK-3β,

causing massive osmotic stress and off-target effects.[1] 5-I3M achieves the same inhibition

at nanomolar/low micromolar levels.[1][5]

Experimental Protocols for Cross-Validation
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These protocols are designed to be self-validating.[1] If the positive controls (e.g., total GSK-3β

levels) do not remain constant while phosphorylated targets change, the experiment is invalid.

Protocol A: Cell Cycle Analysis (Flow Cytometry)
Objective: Quantify G2/M arrest in MCF-7 or Jurkat cells.

Seeding: Seed cells at

cells/well in 6-well plates. Incubate 24h.

Treatment:

Vehicle: DMSO (0.1% final).[1]

5-I3M: 1 µM, 5 µM, 10 µM.

Time: Incubate for 24h.

Harvesting: Trypsinize (if adherent), wash 2x with cold PBS.

Fixation: Resuspend in 300 µL PBS. Add 700 µL ice-cold 100% Ethanol dropwise while

vortexing. Fix at -20°C for >2h.

Staining:

Wash cells with PBS.[1]

Resuspend in PI/RNase Staining Buffer (50 µg/mL Propidium Iodide + 100 µg/mL RNase

A).[1]

Incubate 30 min at 37°C in dark.

Analysis: Acquire >10,000 events on Flow Cytometer.

Validation Check: G2/M peak (4N DNA) should increase dose-dependently from ~15%

(Control) to >40% (5-I3M treated).[1]

Protocol B: Western Blot for Wnt/GSK-3β Activation
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Objective: Confirm GSK-3β inhibition via β-catenin accumulation (GSK-3β degrades β-catenin;

inhibition stabilizes it).[1]

Lysis: Lyse treated cells in RIPA buffer + Protease/Phosphatase Inhibitors.

Separation: Load 30 µg protein on 10% SDS-PAGE.

Antibodies:

Primary: Anti-β-catenin (1:1000), Anti-p-GSK3β (Ser9) (1:1000).[1]

Loading Control: Anti-GAPDH or Anti-Total GSK3β.[1]

Validation Logic:

Success: Total GSK-3β remains constant. β-catenin levels increase significantly in 5-I3M

treated lanes.[1]

Note: 5-I3M competes with ATP, so it does not necessarily change GSK-3β

phosphorylation (Ser9) status directly, but downstream targets (β-catenin, Tau) must

change.[1]

Experimental Workflow Visualization
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Parallel Validation Assays

Cell Seeding
(MCF-7 / SH-SY5Y)
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(5-I3M: 0-10 µM)
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Endpoint: IC50
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Data Correlation
(Potency vs Mechanism)
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Caption: A parallel workflow ensures that cytotoxicity data (MTT) is contextually linked to

mechanistic validation (WB/FACS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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